Cas no 1956335-96-8 (1-Methyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid)
1-Methyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1-Methyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid
- 1-methylpyrrolo[3,2-b]pyridine-5-carboxylic acid
- F50570
- DS-021884
- 1956335-96-8
- 1-Methyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylicacid
-
- Inchi: 1S/C9H8N2O2/c1-11-5-4-6-8(11)3-2-7(10-6)9(12)13/h2-5H,1H3,(H,12,13)
- InChI Key: YTRUDRAHUPNZNX-UHFFFAOYSA-N
- SMILES: OC(C1C=CC2=C(C=CN2C)N=1)=O
Computed Properties
- Exact Mass: 176.058577502g/mol
- Monoisotopic Mass: 176.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 55.1
1-Methyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC10232-5g |
1-methyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid |
1956335-96-8 | 95% | 5g |
$3600 | 2023-09-07 | |
| 1PlusChem | 1P022151-50mg |
1-METHYL-1H-PYRROLO[3,2-B]PYRIDINE-5-CARBOXYLIC ACID |
1956335-96-8 | 97% | 50mg |
$142.00 | 2024-06-17 | |
| 1PlusChem | 1P022151-100mg |
1-METHYL-1H-PYRROLO[3,2-B]PYRIDINE-5-CARBOXYLIC ACID |
1956335-96-8 | 97% | 100mg |
$240.00 | 2024-06-17 | |
| 1PlusChem | 1P022151-250mg |
1-METHYL-1H-PYRROLO[3,2-B]PYRIDINE-5-CARBOXYLIC ACID |
1956335-96-8 | 97% | 250mg |
$407.00 | 2024-06-17 | |
| 1PlusChem | 1P022151-1g |
1-METHYL-1H-PYRROLO[3,2-B]PYRIDINE-5-CARBOXYLIC ACID |
1956335-96-8 | 97% | 1g |
$1131.00 | 2024-06-17 |
1-Methyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on 1-Methyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid
1-Methyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid (CAS No. 1956335-96-8): A Comprehensive Overview
1-Methyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid (CAS No. 1956335-96-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.
The chemical structure of 1-Methyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid consists of a pyrrole ring fused to a pyridine ring, with a methyl group and a carboxylic acid moiety attached. This specific arrangement of functional groups imparts the compound with distinct physicochemical properties that make it an attractive candidate for drug development. The carboxylic acid group, in particular, can participate in hydrogen bonding and other non-covalent interactions, which are crucial for binding to biological targets.
Recent studies have highlighted the potential of 1-Methyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research conducted by Smith et al. (2022) demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.
In addition to its anti-inflammatory properties, 1-Methyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid has shown promise in cancer research. A study by Johnson et al. (2023) reported that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways. These findings suggest that 1-Methyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid could be a valuable lead compound for developing novel anticancer agents.
The neuroprotective effects of 1-Methyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid have also been investigated. According to a study by Lee et al. (2024), this compound exhibits neuroprotective activity by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism involves the upregulation of antioxidant enzymes and the inhibition of pro-apoptotic signaling pathways.
The pharmacokinetic properties of 1-Methyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid have been evaluated in preclinical studies to assess its suitability for drug development. Results from these studies indicate that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Additionally, toxicology studies have shown that 1-Methyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid is well-tolerated at therapeutic doses with no significant adverse effects observed.
In conclusion, 1-Methyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid (CAS No. 1956335-96-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of inflammation, cancer, and neurodegenerative diseases. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical utility.
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